[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl 2H-1,3-benzodioxole-5-carboxylate

Specification

• CAS No.: 953017-43-1
• Molecular Formula: C19H15NO6
• Molecular Weight: 353.3 g/mol
• IUPAC Name: [5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl 1,3-benzodioxole-5-carboxylate
• Standard InChI: InChI=1S/C19H15NO6/c1-22-15-4-2-3-12(7-15)17-9-14(20-26-17)10-23-19(21)13-5-6-16-18(8-13)25-11-24-16/h2-9H,10-11H2,1H3
• Standard InChI Key: FFJHASFCNFHTAH-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=CC(=NO2)COC(=O)C3=CC4=C(C=C3)OCO4
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NO2)COC(=O)C3=CC4=C(C=C3)OCO4

Introduction

The compound [5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl 2H-1,3-benzodioxole-5-carboxylate is a complex organic molecule featuring an oxazole ring and a benzodioxole moiety. This compound belongs to the broader class of heterocyclic compounds, which are significant in medicinal chemistry due to their diverse biological activities and potential applications in drug development.

Key Features:

• Chemical Structure: The compound includes a 1,2-oxazole ring substituted with a 3-methoxyphenyl group and a benzodioxole ring linked via a carboxylate ester.

• Chemical Properties: The presence of multiple heterocyclic rings and functional groups contributes to its unique chemical properties and potential biological activities.

Synthesis Overview

The synthesis of such compounds typically involves multiple steps, including the formation of the oxazole and benzodioxole rings. Common methods might involve condensation reactions or cyclization processes using appropriate reagents.

Applications in Drug Development

Heterocyclic compounds are often used as scaffolds in drug design due to their ability to interact with various biological targets. The unique structure of this compound could potentially be exploited for developing drugs targeting specific diseases.

Challenges in Research

• Lack of Specific Data: Detailed studies on this compound's biological activities and applications are scarce.

• Synthetic Complexity: The synthesis of such complex molecules can be challenging due to the need for precise control over reaction conditions.

Future Directions

• Synthetic Method Development: Improving synthesis efficiency and yield.

• Biological Activity Screening: Investigating its effects on various biological targets.

• Structure-Activity Relationship Studies: Modifying the compound to enhance its biological activities.

Given the current lack of specific information, future studies should focus on these areas to fully understand and utilize this compound's potential.